Cas no 689300-04-7 (Benzenamine, 3-chloro-4-[3-(diethylamino)-1-propynyl]-)

• Product Name: Benzenamine, 3-chloro-4-[3-(diethylamino)-1-propynyl]-
• CAS No: 689300-04-7
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 1731204
• Update Time: 2024-11-18

Benzenamine, 3-chloro-4-[3-(diethylamino)-1-propynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[3-(diethylamino)-1-propynyl]-
• Benzenamine, 3-chloro-4-[3-(diethylamino)-1-propyn-1-yl]-

• Inchi： 1S/C13H17ClN2/c1-3-16(4-2)9-5-6-11-7-8-12(15)10-13(11)14/h7-8,10H,3-4,9,15H2,1-2H3
• InChI Key： JSIILYNHAXINHT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C#CCN(CC)CC)C(Cl)=C1

Computed Properties

• Exact Mass: 236.10821

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 360.0±42.0 °C(Predicted)
• PSA: 29.26
• pka: 8.04±0.25(Predicted)